molecular formula C5H2ClIN4 B1475017 6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 1823892-24-5

6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine

Cat. No. B1475017
CAS RN: 1823892-24-5
M. Wt: 280.45 g/mol
InChI Key: XNSXFRSSCBPJMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine is a heterocyclic organic compound . It has a molecular weight of 280.45 . It is usually in the form of a powder .


Molecular Structure Analysis

The InChI code for this compound is 1S/C5H2ClIN4/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H . This code provides a specific description of the compound’s molecular structure.


Physical And Chemical Properties Analysis

This compound is a solid compound . It has a molecular weight of 280.45 . The compound is typically stored at a temperature of 4 degrees Celsius .

Scientific Research Applications

1. Molecular Structure and Interaction Studies

6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine derivatives have been extensively studied for their molecular structures and interactions. Synthesized compounds were characterized using various techniques like NMR, IR, mass spectral studies, and X-ray diffraction. Density Functional Theory (DFT) calculations were utilized to explore the electronic properties, including HOMO-LUMO energy levels, energy gaps, softness, and hardness. Hirshfeld surface analysis and 3D energy frameworks were conducted to understand the intermolecular interactions and molecular packing strength of these compounds (Sallam et al., 2021).

2. Biological Activity and Antitumor Potential

The biological activity of this compound derivatives has been a significant research focus. An efficient synthesis of these derivatives showed notable cytotoxic activities against Acute Lymphoblastic Leukemia (ALL) cell lines and human breast adenocarcinoma cell lines (MCF-7). Certain compounds exhibited potent cytotoxic activity, inducing apoptosis in cancer cells through caspase activation, highlighting their potential as cytotoxic agents (Mamta et al., 2019).

3. Pharmacological Significance

The pharmacological significance of these derivatives has been noted, particularly in medicinal chemistry, where heterocyclic compounds like pyridazine analogs display substantial pharmaceutical importance. Studies have shown the potential of these compounds in forming strong intermolecular interactions, crucial for their pharmacological activities. Advanced computational methods, such as DFT calculations and Hirshfeld surface analysis, have been applied to correlate structural features with biological activity (Sallam et al., 2021).

4. Antimicrobial and Antiviral Applications

Some derivatives of this compound have shown promising antiviral activity against hepatitis-A virus (HAV). The plaque reduction infectivity assay was used to assess the virus count reduction, with specific compounds demonstrating a significant effect on HAV (Shamroukh & Ali, 2008). Additionally, various derivatives have been tested for their antimicrobial activities, exhibiting effectiveness against gram-positive and gram-negative bacteria, as well as fungi, highlighting their potential as antimicrobial agents (El-Salam et al., 2013).

5. Agricultural Applications

In agriculture, pyridazine derivatives, including this compound, are utilized for various applications such as molluscicides, insecticides, herbicides, and plant growth regulators. Their role in agriculture stems from their ability to interact at the molecular level, affecting the growth and development of pests and plants. Advanced structural analysis methods have been used to optimize these compounds for agricultural use, ensuring their efficacy and safety (Sallam et al., 2022).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with the compound include H302, H312, H315, H319, H332, and H335 . These statements indicate that the compound can be harmful if swallowed or inhaled, and it can cause skin and eye irritation .

properties

IUPAC Name

6-chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H2ClIN4/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNSXFRSSCBPJMY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NN2C1=NN=C2I)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H2ClIN4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.45 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1823892-24-5
Record name 6-chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine
Reactant of Route 2
6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine
Reactant of Route 3
Reactant of Route 3
6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine
Reactant of Route 4
Reactant of Route 4
6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine
Reactant of Route 5
6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine
Reactant of Route 6
6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.